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Compound of Interest

Compound Name: Thiochromanone 1,1-dioxide

Cat. No.: B096564 Get Quote

For Immediate Release

[City, State] – [Date] – This technical guide provides a detailed overview of Thiochromanone
1,1-dioxide, a heterocyclic compound of significant interest to researchers, scientists, and

professionals in the field of drug development. This document outlines its chemical identity,

synthesis, and key applications, with a focus on experimental data and methodologies.

Chemical Identity of Thiochromanone 1,1-Dioxide
Thiochromanone 1,1-dioxide, systematically known as 2,3-dihydro-4H-1-benzothiopyran-4-

one 1,1-dioxide, is a derivative of thiochroman-4-one. The oxidation of the sulfur atom to a

sulfone group significantly alters the molecule's electronic properties and reactivity.

Identifier Value

Common Name Thiochromanone 1,1-dioxide

IUPAC Name
2,3-dihydro-4H-1-benzothiopyran-4-one 1,1-

dioxide

CAS Number 19446-96-9

Molecular Formula C₉H₈O₃S

Parent Compound Thiochroman-4-one

Parent CAS No. 3528-17-4[1]
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Synthesis and Experimental Protocols
The synthesis of thiochromanone 1,1-dioxide and its derivatives is a key area of research,

enabling the exploration of their biological activities. The primary route involves the oxidation of

the parent thiochroman-4-one.

General Oxidation Protocol
A common method for the synthesis of thiochroman-4-one 1,1-dioxide involves the oxidation of

thiochroman-4-one using a suitable oxidizing agent.

Experimental Workflow for Oxidation of Thiochroman-4-one
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Start: Thiochroman-4-one

Dissolve in suitable solvent
(e.g., acetic acid)

Add oxidizing agent
(e.g., hydrogen peroxide)

Stir at controlled temperature

Quench reaction and perform
aqueous work-up

Isolate crude product
(e.g., filtration, extraction)

Purify by recrystallization
or chromatography

End: Thiochromanone 1,1-dioxide

Click to download full resolution via product page

General workflow for the synthesis of Thiochromanone 1,1-dioxide.

Applications in Drug Discovery and Development
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The thiochromanone scaffold and its derivatives have been investigated for a range of

biological activities. The introduction of the 1,1-dioxide moiety can modulate this activity,

making it a target for medicinal chemistry research.

Signaling Pathway Interactions
While specific signaling pathways for the unsubstituted thiochromanone 1,1-dioxide are not

extensively documented in publicly available literature, derivatives have been explored for their

potential to modulate various biological targets. The general approach to identifying such

interactions is outlined below.

Logical Workflow for Target Identification
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Thiochromanone 1,1-Dioxide
Derivative Library

High-Throughput Screening
(e.g., cell-based assays)

Hit Identification
(Active Compounds)

Target Deconvolution
(e.g., affinity chromatography, proteomics)

Pathway Analysis
(Bioinformatics)

In Vitro / In Vivo
Model Validation

Lead Optimization

Click to download full resolution via product page

Logical workflow for identifying biological targets and pathways.

Quantitative Data Summary
Data for the parent compound, thiochroman-4-one, is more readily available and provides a

baseline for understanding the properties of its derivatives.
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Property Thiochroman-4-one

Molecular Weight 164.23 g/mol [1]

Melting Point 28-30 °C

Boiling Point 154 °C @ 12 mmHg

Note: The physicochemical properties of the 1,1-dioxide derivative may differ significantly from

the parent compound.

Conclusion
Thiochromanone 1,1-dioxide represents a valuable scaffold for chemical and biological

research. Its synthesis from thiochroman-4-one allows for the generation of diverse derivatives

for screening and development. Further investigation into the specific biological targets and

signaling pathways of this compound and its analogues is warranted to fully elucidate their

therapeutic potential. This guide serves as a foundational resource for professionals engaged

in this exciting area of study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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